Cas no 2562-71-2 (4-(1H-1,3-benzodiazol-2-yl)-N,N-dimethylaniline)

• Product Name: 4-(1H-1,3-benzodiazol-2-yl)-N,N-dimethylaniline
• CAS No: 2562-71-2
• MF: C₁₅H₁₅N₃
• MW: 237.299702882767
• CID: 275870
• PubChem ID: 242786
• Update Time: 2025-09-27

4-(1H-1,3-benzodiazol-2-yl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-(1H-benzimidazol-2-yl)-N,N-dimethyl-
• [4-(1H-BENZOIMIDAZOL-2-YL)-PHENYL]-DIMETHYL-AMINE
• 4-(1H-benzimidazol-2-yl)-N,N-dimethylaniline
• (4-benzimidazol-2-ylphenyl)dimethylamine
• 2-(4-N,N-dimethylaminophenyl)-1H-benzimidazole
• 2-(p-N,N-Dimethylaminophenyl)-1H-benzoimidazole
• 2-[4'-(N,N-dimethylaminophenyl)]benzimidazole
• 4-(1H-benzo[d]imidazol-2-yl)-N,N-dimethylaniline
• 4-(1H-benzo[d]imidazol-2-yl)-N,N-dimethylbenzenamine
• AC1L6A6Q
• AC1Q4Y9M
• N-[4-(1H-benzimidazol-2-yl)phenyl]-N,N-dimethylamine
• NSC51680
• Oprea1_535001
• Oprea1_744051
• SureCN60856
• 4-(1H-1,3-benzodiazol-2-yl)-N,N-dimethylaniline
• HMS1424H16
• [4-(1H-Benzoimidazol-2-yl)-phenyl]-dimethyl- amine
• CHEMBL209544
• SCHEMBL60856
• 2-(4-dimethylaminophenyl)-1h-benzimidazole
• 4-(1H-benzimidazol-2-yl)-N,N-dimethyl-aniline
• CAA56271
• IFLab1_004394
• AKOS000634614
• NSC-51680
• 4-(2-Benzimidazolyl)-N,N-dimethylaniline
• 4-(1H-benzimidazol-2-yl)-N, N-dimethylaniline
• AB00091182-01
• Cambridge id 5628722
• N-[4-(1H-Benzimidazol-2-yl)phenyl]-N,N-dimethylamine #
• 2-(p-(Dimethylamino)phenyl)benzimidazole
• NS00005002
• IDI1_010149
• DTXSID80287594
• 2562-71-2
• SR-01000392149
• BB 0219546
• EN300-1604029
• ZKBBGUJBGLTNEK-UHFFFAOYSA-N
• F1033-0038
• Z57053421
• SR-01000392149-1
• DB-086578
• STK865136

• MDL： MFCD00441571
• Inchi： 1S/C15H15N3/c1-18(2)12-9-7-11(8-10-12)15-16-13-5-3-4-6-14(13)17-15/h3-10H,1-2H3,(H,16,17)
• InChI Key： ZKBBGUJBGLTNEK-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C1C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 237.12700
• Monoisotopic Mass: 237.126597
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 31.9

Experimental Properties

• Density: 1.196
• Boiling Point: 446.7°Cat760mmHg
• Flash Point: 224°C
• Refractive Index: 1.686
• PSA: 31.92000
• LogP: 3.29590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles